Cas no 54346-18-8 (2-(methylsulfanyl)-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one)

• Product Name: 2-(methylsulfanyl)-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• CAS No: 54346-18-8
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• MDL: MFCD00661935
• CID: 826122
• PubChem ID: 135444259
• Update Time: 2025-06-15

2-(methylsulfanyl)-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)pyrazolo[1,5-a][1,3,5]triazin-4(3H)-one
• 2-(Methylsulfanyl)pyrazolo[1,5-a][1,3,5]triazin-4-ol
• 2-(METHYLTHIO)PYRAZOLO[1,5-A][1,3,5]TRIAZIN-4-OL
• 2-(methylthio)-Pyrazolo[1,5-a]-1,3,5-triazin-4(3H)-one
• 2-methylsulfanyl-6H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• 2-Methylthio-4-oxo-3H-pyrazolo<1,5-a>-1,3,5-triazin
• 2-(Methylthio)pyrazolo[1,5-a]-[1,3,5]triazin-4-ol
• 2-(methylsulfanyl)-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• PubChem20682
• Maybridge3_001360
• DOBWRWWGRZTEHG-UHFFFAOYSA-N
• HMS1434N18
• SBB089910
• SC1891
• RP08791
• SB10977
• IDI1_012747
• KS
• 2-methylsulfanyl-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• DTXSID00384559
• SY098136
• CCG-51806
• W13315
• DB-071827
• SR-01000641084-1
• CS-0036036
• AKOS005258642
• AKOS005073910
• 2-methylthio-4-oxo-3H-pyrazolo(1,5-a)-1,3,5-triazine
• SCHEMBL1071726
• MFCD00661935
• P14093
• 2-(Methylthio)pyrazolo[1,5-a][1,3,5]triazin-4(1H)-one
• 54346-18-8
• J-506500

• MDL： MFCD00661935
• Inchi： 1S/C6H6N4OS/c1-12-5-8-4-2-3-7-10(4)6(11)9-5/h2-3H,1H3,(H,8,9,11)
• InChI Key： DOBWRWWGRZTEHG-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=CC=NN2C(N1)=O

Computed Properties

• Exact Mass: 182.02600
• Monoisotopic Mass: 182.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6
• XLogP3: 0.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.68
• PSA: 88.35000
• LogP: 0.13950

2-(methylsulfanyl)-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines Pyrazolotriazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolotriazines

Additional information on 2-(methylsulfanyl)-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one

Professional Introduction to 2-(methylsulfanyl)-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one (CAS No. 54346-18-8)

2-(methylsulfanyl)-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one, identified by its Chemical Abstracts Service (CAS) number 54346-18-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This tricyclic structure, featuring a pyrazole core fused with a triazine ring system, exhibits a unique combination of chemical and biological properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 2-(methylsulfanyl)-1H,4H-pyrazolo[1,5-a][1,3,5]triazin-4-one incorporates a methylsulfanyl (-SCH₃) substituent at the 2-position of the pyrazole ring. This functional group not only influences the electronic and steric properties of the molecule but also contributes to its potential interaction with biological targets. The presence of multiple nitrogen atoms in both the pyrazole and triazine moieties enhances its ability to engage with various enzymes and receptors, making it an attractive scaffold for designing bioactive compounds.

In recent years, there has been growing interest in tricyclic compounds due to their structural complexity and diverse pharmacological activities. The pyrazolo[1,5-a][1,3,5]triazine scaffold has been extensively studied for its potential applications in treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The compound CAS No. 54346-18-8 is no exception and has been investigated for its possible role as an intermediate in synthesizing novel therapeutic agents.

One of the most compelling aspects of 2-(methylsulfanyl)-1H,4H-pyrazolo[1,3,5]triazin-4-one is its structural versatility. The triazine ring system provides multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties to achieve desired biological effects. For instance, modifications at the 4-position of the triazine ring can introduce additional functional groups that enhance binding affinity or selectivity towards specific targets. This flexibility makes it an excellent platform for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify promising analogs of CAS No. 54346-18-8 by predicting their binding modes to biological targets such as kinases and transcription factors. These computational studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression.

The synthesis of 2-(methylsulfanyl)-1H,4H-pyrazolo[1,3,5]triazin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclocondensation reactions between appropriate precursors followed by functional group transformations. The introduction of the methylsulfanyl group typically involves thiolation reactions or nucleophilic substitution at the corresponding position on the pyrazole ring.

In vitro studies have begun to elucidate the biological profile of CAS No. 54346-18-8. Initial experiments have shown that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, preliminary toxicity assays suggest that it possesses acceptable safety margins at therapeutic doses. These findings warrant further investigation into its potential as a lead compound for drug development.

The integration of machine learning algorithms has further accelerated the discovery process by predicting novel derivatives of 2-(methylsulfanyl)-1H,4H-pyrazolo[1,3,5]triazin-4-one with enhanced pharmacological properties. By analyzing large datasets of known bioactive compounds and their target interactions, these algorithms can suggest modifications that optimize potency and selectivity. Such innovations are transforming how researchers approach drug design challenges.

Future directions in the study of CAS No. 54346-18-8 include exploring its potential in combination therapies with other drugs to achieve synergistic effects. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into how it interacts with biological targets and modulates disease pathways. These efforts are crucial for translating preclinical findings into clinical applications.

The development of new pharmaceutical agents relies heavily on access to high-quality starting materials like 2-(methylsulfanyl)-1H,4H-pyrazolo[1,3,5]triazin-4-one (CAS No. 54346-18-8). Ensuring consistent supply chains and scalable synthesis methods are essential for advancing research projects from academic laboratories to industrial production levels where necessary regulatory approvals are obtained before human trials can commence.

In conclusion,2-(methylsulfanyl)-1H,4H-pyrazolo\[1,,5-a\]\[,13,15\]triazin\]-4-one represents a structurally intriguing compound with significant potential in pharmaceutical research.Combining computational modeling,synthetic chemistry,and biological evaluation techniques will continue to drive progress toward discovering novel therapeutics based on this scaffold.Further exploration into its pharmacological properties promises exciting opportunities for addressing unmet medical needs worldwide.